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Compound of Interest

Compound Name: Antibiotic Sch 60065

CAS No.: 203061-31-8

Cat. No.: B2510701

Get Quote

Executive Summary
SCH 60065 and SCH 60059 are structurally related fungal metabolites belonging to the

polyterpenoid class.[1] Originally isolated from the fermentation broth of Acremonium sp. by

Schering-Plough (now Merck & Co.) researchers, these compounds function as dual

Neurokinin (NK) receptor antagonists.

Unlike synthetic NK antagonists (e.g., Aprepitant), these molecules offer a unique lipophilic

backbone that permeates cell membranes, potentially accessing allosteric or intramembrane

binding sites on G-Protein Coupled Receptors (GPCRs).
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Feature SCH 60065 SCH 60059

Primary Class Polyterpenoid (Glycosylated)
Polyterpenoid

(Aglycone/Analog)

Source
Acremonium sp.[1] (Fungal

Fermentation)

Acremonium sp. (Fungal

Fermentation)

Target
Neurokinin NK1 & NK2

Receptors

Neurokinin NK1 & NK2

Receptors

Mechanism
Competitive/Non-competitive

Antagonism

Competitive/Non-competitive

Antagonism

Potency (NK1)
Low Micromolar (IC₅₀: ~2.5–11

µM)

Low Micromolar (Range

overlap)

Potency (NK2)
Low Micromolar (IC₅₀: ~6.8–16

µM)

Low Micromolar (Range

overlap)

Solubility
Lipophilic (Soluble in MeOH,

DMSO)
Highly Lipophilic

*Note: Potency values represent the range for the series isolated in the primary study (Hegde

et al., 1997).

Chemical Structure & Properties[1][2][3]
Both compounds are characterized by a long, poly-methylated carbon chain (polyterpenoid

backbone) which dictates their high lipophilicity and membrane distribution kinetics.

SCH 60065 (The Glycoside)
Molecular Formula: C₅₁H₉₆O₁₂

Molecular Weight: ~901.3 Da

Structural Key: Contains a trihydroxy-hydroxymethyl-oxanyl moiety (sugar residue) attached

to the polyterpenoid chain.
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Physicochemical Behavior: The glycosidic head group provides a polar "anchor," giving SCH

60065 slightly higher water solubility and amphiphilic character compared to its aglycone

counterparts. This amphiphilicity is critical for interacting with the extracellular loops of the

NK receptor while the tail anchors in the membrane.

SCH 60059 (The Analog)[2][4]
Structural Key: Lacks the specific glycosylation pattern of 60065 or contains a modified side-

chain oxidation state.

Physicochemical Behavior: Exhibits higher logP (lipophilicity). In experimental assays, SCH

60059 requires careful solubilization (e.g., DMSO + Tween 80) to prevent precipitation in

aqueous buffers.

Biological Mechanism: Neurokinin Antagonism
These compounds inhibit the binding of Substance P (SP) to the NK1 receptor and Neurokinin

A (NKA) to the NK2 receptor.

Signaling Pathway Blockade
The following diagram illustrates the specific pathway interrupted by SCH 60065/60059.
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Caption: SCH 60065/59 block the NK1/NK2 GPCRs, preventing Gq-mediated Calcium release

and downstream inflammatory responses.

Therapeutic Implications[5][6][7]
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NK1 (Substance P): Primary target for anti-emetic (chemotherapy-induced nausea) and

analgesic therapies.

NK2 (Neurokinin A): Primary target for bronchoconstriction (asthma) and GI motility

disorders.

Dual Inhibition: The dual profile of SCH 60065/59 makes them valuable "probe" compounds

for studying complex inflammatory conditions where both tachykinins are upregulated (e.g.,

severe asthma or IBS).

Experimental Protocols
To ensure reproducibility, the following protocols utilize self-validating controls.

Protocol A: Isolation from Acremonium sp.[1]
Objective: Isolate SCH 60065 and SCH 60059 from fungal fermentation.

Fermentation:

Inoculate Acremonium sp. into seed medium (Yeast extract, glucose, starch).

Transfer to production medium (Soy flour, glucose, CaCO₃) and ferment for 144–168

hours at 25°C with agitation (250 rpm).

Control: Monitor pH; a rise to >7.5 often indicates lysis or end of secondary metabolite

production.

Extraction:

Extract whole broth with Ethyl Acetate (EtOAc) (1:1 v/v).

Separate phases and concentrate the organic layer in vacuo to dryness.

Purification (Assay-Guided):

Step 1 (Flash Chromatography): Use a Silica gel column.[2] Elute with a gradient of

Hexane -> EtOAc -> Methanol.
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Step 2 (HPLC): Use a C18 Reverse-Phase column.

Mobile Phase: Acetonitrile (ACN) / Water (0.1% TFA).

Gradient: 50% ACN to 100% ACN over 30 mins.

Detection: UV at 210 nm (polyterpenoids have weak chromophores; end-absorption is

common).

Validation: Confirm identity via Mass Spectrometry (ESI-MS). Look for [M+H]⁺ or [M+Na]⁺

peaks corresponding to ~901 Da (SCH 60065).

Protocol B: NK1 Receptor Binding Assay
Objective: Determine the IC₅₀ of SCH 60065/59 against Substance P.

Membrane Preparation:

Use CHO (Chinese Hamster Ovary) cells stably expressing human NK1 receptors.

Homogenize cells in ice-cold Tris-HCl buffer (pH 7.4) with protease inhibitors.

Binding Reaction:

Total Volume: 200 µL.

Ligand: [³H]-Substance P (0.5 nM final concentration).

Test Compounds: SCH 60065 and SCH 60059 (dissolved in DMSO; serial dilution 0.1 µM

– 100 µM).

Non-Specific Binding (NSB): Define using excess unlabeled Substance P (10 µM).

Incubation:

Incubate at 25°C for 60 minutes (equilibrium).

Termination:
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Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce non-

specific binding of the lipophilic SCH compounds).

Data Analysis:

Calculate Specific Binding = (Total Binding - NSB).

Fit data to a one-site competition model:

Comparative Workflow Visualization
The following diagram outlines the logical flow from fungal source to validated pharmacological

data.
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Caption: Isolation workflow separating the glycosylated SCH 60065 from the lipophilic SCH

60059 for bioassay.

Conclusion & Expert Recommendation
SCH 60065 and SCH 60059 represent a distinct class of "natural product" NK antagonists.

While their micromolar potency (2.5–16 µM) is lower than synthetic clinical candidates (which

typically achieve nanomolar potency), they are critical tools for:
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Structural Biology: Understanding how large lipophilic polyterpenoids interact with GPCR

transmembrane domains.

Lead Optimization: The glycosidic moiety of SCH 60065 suggests that modifying solubility

parameters of polyterpenoids can retain receptor affinity, a valuable lesson for drug design.

Recommendation: For researchers requiring a standard NK antagonist, synthetic options (e.g.,

CP-96,345) are preferred for potency. However, for studies investigating fungal defense

metabolites or novel allosteric GPCR sites, SCH 60065/59 are excellent experimental probes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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